4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C21H21FN4O2
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H21FN4O2/c1-2-20(27)26-11-9-25(10-12-26)17-6-4-16(5-7-17)24-21(28)18-8-3-15(14-23)13-19(18)22/h3-8,13H,2,9-12H2,1H3,(H,24,28)
• InChI Key: RHRVLWZLDCRQBS-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)C#N)F

Description

4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide, also known as CFPPB, is a chemical compound that has gained significant attention in the field of neuroscience research due to its potential as a therapeutic agent for various neurological disorders.

Mechanism of Action

4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide exerts its pharmacological effects by selectively activating the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in a wide range of neural processes, including synaptic plasticity, learning, and memory. By activating mGluR5, 4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide enhances the release of various neurotransmitters, including dopamine, serotonin, and acetylcholine, which are essential for proper brain function.
Biochemical and Physiological Effects
4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to produce a wide range of biochemical and physiological effects in preclinical studies. These include increased neurotransmitter release, enhanced synaptic plasticity, improved cognitive performance, and reduced anxiety and depression-like behaviors. 4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been shown to have neuroprotective effects, protecting against neuronal damage caused by various insults, including oxidative stress and neuroinflammation.

Advantages and Limitations for Lab Experiments

4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has several advantages as a research tool, including its high degree of selectivity for mGluR5, its ability to cross the blood-brain barrier, and its potent pharmacological effects. However, 4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide also has several limitations, including its relatively short half-life, which necessitates frequent dosing in animal studies, and its potential for off-target effects at high doses.

Future Directions

4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has significant potential as a therapeutic agent for various neurological disorders, and future research is needed to fully elucidate its pharmacological effects and therapeutic potential. Some of the future directions for 4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide research include investigating its effects on neuroinflammation, exploring its potential as a treatment for addiction, and developing more potent and selective mGluR5 agonists based on the 4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide structure.
Conclusion
In conclusion, 4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is a promising research tool and potential therapeutic agent for various neurological disorders. Its selective activation of mGluR5 and potent pharmacological effects make it a valuable tool for investigating the role of mGluR5 in neural processes and developing novel treatments for neurological disorders. However, further research is needed to fully elucidate its pharmacological effects and therapeutic potential.

Synthesis Methods

4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide can be synthesized using a multi-step process that involves the reaction of 4-cyanobenzoyl chloride with 4-(4-propanoylpiperazin-1-yl)aniline, followed by the addition of 2-fluorobenzoyl chloride. The resulting product is purified using column chromatography, yielding a white crystalline powder with a high degree of purity.

Scientific Research Applications

4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been extensively studied for its potential as a therapeutic agent for various neurological disorders, including schizophrenia, depression, anxiety, and Alzheimer's disease. In preclinical studies, 4-cyano-2-fluoro-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to exhibit potent antipsychotic, antidepressant, anxiolytic, and cognitive-enhancing effects, making it a promising candidate for the treatment of these disorders.